Cas no 1379355-95-9 (4-Bromoquinoline-2-carbonitrile)
1379355-95-9 structure
Product Name:4-Bromoquinoline-2-carbonitrile
CAS No:1379355-95-9
MF:C10H5BrN2
MW:233.064100980759
CID:2194510
Update Time:2023-08-07
4-Bromoquinoline-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Bromoquinoline-2-carbonitrile
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- Inchi: 1S/C10H5BrN2/c11-9-5-7(6-12)13-10-4-2-1-3-8(9)10/h1-5H
- InChI Key: IHDYGNXQJMQIBI-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)N=C2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- Topological Polar Surface Area: 36.7
4-Bromoquinoline-2-carbonitrile Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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